N-[4-(6-piperidin-1-ylpyridazin-3-yl)phenyl]thiophene-2-sulfonamide

• IUPAC Name: N-[4-(6-piperidin-1-ylpyridazin-3-yl)phenyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C19H20N4O2S2/c24-27(25,19-5-4-14-26-19)22-16-8-6-15(7-9-16)17-10-11-18(21-20-17)23-12-2-1-3-13-23/h4-11,14,22H,1-3,12-13H2
• InChI Key: QXHFTVQNSFAVAF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NN=C(C=C2)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=CS4
• Molecular Formula: C19H20N4O2S2
• Molecular Weight: 400.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied extensively. For example, a structure-activity-relationship study illustrates that the incorporation of a pyrimidine-fused heterocycle at position 4 of the pyrazole is critical for FLT3 and CDK inhibition.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been explored. For instance, many structurally diverse bioisosteres could be generated via derivatizing the C-4 alkyl chain on the pyrazole ring of compound 3 (B/P = 1/33) with different electronegative groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, the molecular weight of a similar compound, 2-phenoxy-N-(4-(6-(piperidin-1-yl)pyridazin-3-yl)phenyl)acetamide, is 388.5 g/mol.

Mechanism of Action

Target of Action

Similar compounds have been reported to targetMycobacterium tuberculosis H37Ra and human beta (3)-adrenergic receptor . These targets play crucial roles in tuberculosis therapy and the treatment of obesity and type II diabetes, respectively .

Mode of Action

It’s known that similar compounds interact with their targets to inhibit their activity . This interaction often results in changes in the target’s function, leading to the desired therapeutic effects .

Biochemical Pathways

Related compounds have been shown to affect thetuberculosis pathway and the adrenergic signaling pathway . These pathways are crucial for the survival and proliferation of Mycobacterium tuberculosis and the regulation of energy homeostasis, respectively .

Result of Action

Similar compounds have been reported to exhibit significant activity againstMycobacterium tuberculosis H37Ra and to show biological activity on the human beta (3)-adrenergic receptor .

Safety and Hazards

The safety and hazards of similar compounds have been assessed. For example, acute-toxicity studies in mice show that compound 50 (LD 50: 186 mg/kg) is safer than AT7519 (32 mg/kg).

Future Directions

The future directions of research on similar compounds are promising. The molecular interactions of the derivatised conjugates in docking studies reveal their suitability for further development.